Cas no 17422-74-1 (4-Oxo-4H-chromene-3-carbaldehyde)
17422-74-1 structure
Product Name:4-Oxo-4H-chromene-3-carbaldehyde
CAS No:17422-74-1
MF:C10H6O3
MW:174.152842998505
MDL:MFCD00014667
CID:87842
PubChem ID:87112
Update Time:2025-04-18
4-Oxo-4H-chromene-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxo-4H-chromene-3-carbaldehyde
- 3-Formylchromone
- Chromone-3-carboxaldehyde
- 4-oxo-4H-chromen-3-carbaldehyde
- 4-Oxo-4H-1-benzopyran-3-carboxaldehyde
- 4-oxochromene-3-carbaldehyde
- KAN-104141
- AKOS B022468
- AURORA KA-4820
- BUTTPARK 29\06-40
- 3-CHROMONECARBALDEHYDE
- CHROMONE-3-CARBOXALDEHYD
- AKOS BBS-00006952
- 3-Formylchromone 97%
- 3-Formylchromones
- 4H-1-Benzopyran-3-carboxaldehyde, 4-oxo-
- FSMYWBQIMDSGQP-UHFFFAOYSA-N
- 3-FORMYL-4-OXO-4H-CHROMENE
- NSC291317
- Chromone-3-Carbaldehyde
- 4-oxo-chromene-3-carbaldehyde
- ST
-
- MDL： MFCD00014667
- Inchi： 1S/C10H6O3/c11-5-7-6-13-9-4-2-1-3-8(9)10(7)12/h1-6H
- InChI Key： FSMYWBQIMDSGQP-UHFFFAOYSA-N
- SMILES： O1C=C(C=O)C(C2C=CC=CC1=2)=O
- BRN： 472849
Computed Properties
- Exact Mass: 174.03200
- Monoisotopic Mass: 174.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
Experimental Properties
- Color/Form: Uncertain
- Density: 1.2135 (rough estimate)
- Melting Point: 151.0 to 154.0 deg-C
- Boiling Point: 245.11°C (rough estimate)
- Flash Point: 134.7°C
- Refractive Index: 1.4500 (estimate)
- PSA: 47.28000
- LogP: 1.60550
- Sensitiveness: Air Sensitive
- Solubility: Uncertain
4-Oxo-4H-chromene-3-carbaldehyde Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S24/25
-
Hazardous Material Identification：
- Safety Term：S24/25
- Storage Condition：Store at room temperature
4-Oxo-4H-chromene-3-carbaldehyde Customs Data
- HS CODE：2914400090
- Customs Data：
China Customs Code:
2914400090Overview:
2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
4-Oxo-4H-chromene-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449042700-100g |
4-Oxo-4H-chromene-3-carbaldehyde |
17422-74-1 | 97% | 100g |
202.00 USD | 2021-06-11 | |
| Alichem | A449042700-500g |
4-Oxo-4H-chromene-3-carbaldehyde |
17422-74-1 | 97% | 500g |
633.60 USD | 2021-06-11 | |
| TRC | E588833-10mg |
4-Oxo-4H-chromene-3-carbaldehyde |
17422-74-1 | 10mg |
$ 52.00 | 2023-09-07 | ||
| TRC | E588833-50mg |
4-Oxo-4H-chromene-3-carbaldehyde |
17422-74-1 | 50mg |
$ 69.00 | 2023-09-07 | ||
| TRC | E588833-100mg |
4-Oxo-4H-chromene-3-carbaldehyde |
17422-74-1 | 100mg |
$ 86.00 | 2023-09-07 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | O0291-25G |
Chromone-3-carboxaldehyde |
17422-74-1 | >98.0%(GC) | 25g |
¥645.00 | 2024-04-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O132287-100g |
4-Oxo-4H-chromene-3-carbaldehyde |
17422-74-1 | ≥98.0%(GC) | 100g |
¥890.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O132287-25g |
4-Oxo-4H-chromene-3-carbaldehyde |
17422-74-1 | ≥98.0%(GC) | 25g |
¥281.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O132287-5g |
4-Oxo-4H-chromene-3-carbaldehyde |
17422-74-1 | ≥98.0%(GC) | 5g |
¥68.90 | 2023-09-01 | |
| Chemenu | CM162661-100g |
Chromone-3-carboxaldehyde |
17422-74-1 | 97% | 100g |
$204 | 2021-08-05 |
4-Oxo-4H-chromene-3-carbaldehyde Related Literature
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Loveneesh Kumar,Nishant Verma,Neeraj Kumar,Hitesh Sehrawat,Rupesh Kumar,Ramesh Chandra New J. Chem. 2022 46 20580
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2. A green synthetic approach to synthesizing diverse 2-pyridones for their exceptional UV shielding functionsShizuka Mei Bautista Maezono,Tej Narayan Poudel,Likai Xia,Yong Rok Lee RSC Adv. 2016 6 82321
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Zhuzhou Shao,Liang Wang,Lubin Xu,Huaili Zhao,Jian Xiao RSC Adv. 2014 4 53188
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Tej Narayan Poudel,Yong Rok Lee,Sung Hong Kim Green Chem. 2015 17 4579
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Ek Raj Baral,Kavita Sharma,Muhammad Saeed Akhtar,Yong Rok Lee Org. Biomol. Chem. 2016 14 10285
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